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Compound of Interest

Compound Name: GRL-0496

Cat. No.: B1264079 Get Quote

Essential Safety and Handling Guide for GRL-
0496
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

GRL-0496, a potent inhibitor of SARS-CoV 3CLpro. Adherence to these guidelines is essential

to ensure personal safety and environmental protection.

Hazard Identification and Classification
GRL-0496 is classified with the following hazards. This information is critical for risk

assessment and the implementation of appropriate safety measures.
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Hazard
Classification

GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed.[1]

Acute Aquatic Toxicity Category 1 Warning
H400: Very toxic to

aquatic life.[1]

Chronic Aquatic

Toxicity
Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects.[1]

Personal Protective Equipment (PPE)
Due to the compound's acute oral toxicity and the use of Dimethyl Sulfoxide (DMSO) as a

solvent, which can facilitate skin absorption of other chemicals, a comprehensive PPE strategy

is mandatory.[2]

PPE Component Specification Rationale

Gloves

Double gloving with an inner

nitrile glove and an outer butyl

rubber glove.

Butyl gloves are recommended

for handling DMSO as it readily

penetrates nitrile gloves.[2]

Double gloving provides an

additional layer of protection.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes of

the chemical solution.

Lab Coat
A buttoned, knee-length lab

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood.

A fume hood provides

adequate ventilation and

containment.
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Operational Plan: Step-by-Step Handling
Procedures
All handling of GRL-0496, from preparation of stock solutions to its use in experiments, must

be conducted in a designated area, such as a certified chemical fume hood, to minimize

exposure risk.

Workflow for Handling GRL-0496

Preparation Experimentation Cleanup and Disposal

1. Don Required PPE 2. Prepare Designated Area
(Chemical Fume Hood)

Proceed to 3. Weigh GRL-0496 Powder
(Use Tare Method)

Inside Hood
4. Dissolve in DMSO

Add Solvent
5. Label Stock Solution

Clearly Identify 6. Conduct Experiment
(In Fume Hood)

Use in Experiment 7. Decontaminate Work AreaPost-Experiment 8. Segregate and Label Waste
Collect Waste

9. Store Waste in Designated Area
Secure Storage

10. Doff PPE Correctly
Final Step
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Caption: Workflow for the safe handling of GRL-0496.

Detailed Protocol:

Preparation of Stock Solution:

GRL-0496 is soluble in DMSO (up to 30 mg/mL) and Ethanol (up to 25 mg/mL).[2]

When weighing the powdered compound, use the tare method within a ventilated

containment to prevent inhalation of airborne particles.[3] This involves adding the

chemical to a pre-weighed, sealed container inside the fume hood and then weighing it

outside.

Solutions in DMSO or ethanol can be stored at -20°C for up to one month.[2]

Experimental Use:

All procedures involving GRL-0496 solutions must be conducted within a chemical fume

hood.
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Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.

Do not eat, drink, or smoke in the designated handling area.[1]

Disposal Plan
Proper disposal is critical due to the acute aquatic toxicity of GRL-0496.

Waste Stream Disposal Procedure

Liquid Waste

All liquid waste containing GRL-0496, including

unused stock solutions and experimental media,

must be collected in a designated, sealed, and

clearly labeled hazardous waste container. Do

not dispose of down the sink.[4][5]

Solid Waste

Contaminated solid waste (e.g., pipette tips,

gloves, empty vials) should be collected in a

separate, clearly labeled hazardous waste

container. Empty containers that held the pure

compound may need to be disposed of as

hazardous waste.[6]

Waste Storage

Store hazardous waste containers in a

designated, secure area away from

incompatible materials, awaiting collection by a

certified hazardous waste disposal service.[4]

Disposal Workflow
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Waste Collection at Source Containment and Labeling

Interim Storage Final Disposal
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Caption: Disposal plan for GRL-0496 waste.

By adhering to these procedures, you contribute to a safe and responsible research

environment. Always consult your institution's specific safety guidelines and the full Safety Data

Sheet (SDS) before working with any new chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1264079#personal-protective-equipment-for-
handling-grl-0496]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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